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Compound of Interest

Compound Name: Linalyl anthranilate

Cat. No.: B1675414 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the methodologies and data

pertinent to the study of the olfactory perception of linalyl anthranilate. While specific

experimental data on the receptor-level interaction and neural coding of linalyl anthranilate
are not extensively available in public-domain scientific literature, this document outlines the

established experimental protocols and known properties of the compound, offering a

framework for its further investigation.

Compound Profile: Linalyl Anthranilate
Linalyl anthranilate is an aromatic monoterpenoid valued in the fragrance and flavor industry

for its complex scent profile.[1] It is synthesized for use in a variety of consumer products.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of linalyl anthranilate is presented in

Table 1. This data is essential for designing and conducting experimental studies, including

preparation of stimuli for sensory analysis and physiological measurements.
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Property Value Reference

Molecular Formula C₁₇H₂₃NO₂ [2][3]

Molecular Weight 273.37 g/mol [1][2][3]

CAS Number 7149-26-0 [2][3]

Appearance Colorless to pale yellow liquid [1][4]

Boiling Point
370.00 to 371.00 °C @ 760.00

mm Hg
[3][4][5]

Vapor Pressure
0.000001 mmHg @ 25.00 °C

(estimated)
[4][5]

Solubility

Insoluble in water; Soluble in

ethanol and dimethyl sulfoxide.

[2]

[2]

logP (o/w) 5.800 (estimated) [4]

Olfactory Profile
The odor of linalyl anthranilate is predominantly characterized as floral and fruity, with several

nuanced notes. A detailed breakdown of its scent characteristics is provided in Table 2. This

profile is typically determined through sensory analysis by trained panelists.

Odor Descriptor Percentage/Description Reference

Primary Notes Floral (85.91%), Fruity (60.8%) [2]

Secondary Notes

Fresh (59.47%), Sweet

(57.89%), Green (57.87%),

Rose (55.23%), Citrus

(54.29%), Woody (50.67%)

[2]

Qualitative Descriptors

Gardenia-like, orange-like,

fresh bois de rose,

orangeflower, herbal.

[4]
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Olfactory Signal Transduction Pathway
The perception of linalyl anthranilate, like other odorants, is initiated by its interaction with

olfactory receptors (ORs) located on the cilia of olfactory sensory neurons (OSNs) in the nasal

epithelium. This binding event triggers a G-protein-coupled signaling cascade, leading to the

generation of an action potential that is transmitted to the olfactory bulb and subsequently to

higher cortical areas for processing. While the specific ORs that bind to linalyl anthranilate
have not been identified in the reviewed literature, the canonical olfactory signaling pathway is

well-established.
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Figure 1: Generalized olfactory signal transduction cascade.

Experimental Protocols for Olfactory Perception
Analysis
The characterization of an odorant's perceptual qualities and underlying neural mechanisms

involves a multi-faceted approach, combining analytical chemistry, electrophysiology, cellular

imaging, and behavioral assays.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a technique that combines the separation of volatile compounds by gas

chromatography with human sensory perception. It is instrumental in identifying the specific

components of a complex mixture that contribute to its overall aroma.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1675414?utm_src=pdf-body
https://www.benchchem.com/product/b1675414?utm_src=pdf-body
https://www.benchchem.com/product/b1675414?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A solution of linalyl anthranilate in a suitable solvent (e.g., ethanol) is

prepared. For complex fragrances, a headspace extraction or solvent extraction would be

performed.

GC Separation: The sample is injected into a gas chromatograph equipped with a capillary

column appropriate for separating fragrance molecules. The oven temperature is

programmed to ramp up, allowing for the separation of compounds based on their volatility

and interaction with the stationary phase.

Effluent Splitting: At the end of the column, the effluent is split into two paths. One path leads

to a chemical detector (e.g., a mass spectrometer or flame ionization detector) for compound

identification and quantification. The other path is directed to a heated sniffing port.

Olfactory Detection: A trained panelist sniffs the effluent from the sniffing port and records the

time, duration, and description of any perceived odors. Humidified air is typically mixed with

the effluent to prevent nasal dehydration.

Data Analysis: The data from the chemical detector and the olfactometry panel are combined

to create an "aromagram," which correlates specific chemical compounds with their

perceived odor characteristics.
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Figure 2: Workflow for Gas Chromatography-Olfactometry (GC-O).

Electro-olfactography (EOG)
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EOG measures the summated generator potentials of a population of OSNs in response to an

odorant stimulus. It provides a measure of the peripheral olfactory response.

Methodology:

Animal Preparation: An animal model (e.g., rodent, amphibian) is anesthetized. The olfactory

epithelium is surgically exposed.

Electrode Placement: A recording electrode (e.g., a glass micropipette filled with saline) is

placed on the surface of the olfactory epithelium. A reference electrode is placed in a nearby

non-sensory tissue.

Odorant Delivery: A controlled puff of linalyl anthranilate vapor, diluted to a known

concentration in a carrier gas (e.g., purified air), is delivered to the olfactory epithelium via an

olfactometer.

Signal Recording: The electrical potential difference between the recording and reference

electrodes is amplified, filtered, and recorded. The negative voltage deflection following

odorant stimulation is the EOG response.

Data Analysis: The amplitude of the EOG response is measured and can be plotted against

the odorant concentration to generate a dose-response curve.
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Experimental Setup
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Figure 3: Schematic of the Electro-olfactography (EOG) experimental setup.

Calcium Imaging
Calcium imaging allows for the visualization of the activity of individual OSNs in response to an

odorant. An increase in intracellular calcium is a proxy for neuronal firing.

Methodology:

Preparation and Dye Loading: Olfactory tissue is dissected from an animal model. In some

preparations, the neurons are dissociated. The tissue or cells are loaded with a calcium-

sensitive fluorescent dye (e.g., Fura-2 AM or a genetically encoded calcium indicator like

GCaMP).
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Microscopy: The preparation is placed on the stage of a fluorescence microscope (often a

confocal or two-photon microscope for better spatial resolution).

Odorant Stimulation: A solution containing linalyl anthranilate is delivered to the neurons

via a perfusion system.

Image Acquisition: The fluorescence of the calcium indicator is monitored over time. An

increase in fluorescence intensity indicates an increase in intracellular calcium and,

therefore, neuronal activation.

Data Analysis: The change in fluorescence (ΔF/F) is calculated for individual neurons to

quantify the response to the odorant.

Behavioral Assays
Behavioral tests in animal models (commonly mice) are used to assess the detection and

discrimination of odors.

Olfactory Habituation/Dishabituation Test:

Acclimation: A mouse is placed in a clean cage and allowed to acclimate.

Habituation: A cotton swab with a neutral scent (e.g., mineral oil) is introduced, followed by

repeated presentations of a swab with a specific concentration of linalyl anthranilate. The

time the mouse spends sniffing the swab is recorded for each presentation. Sniffing time is

expected to decrease with repeated presentations as the mouse habituates to the odor.

Dishabituation: A new, different odorant is presented. If the mouse can discriminate between

the two odors, the sniffing time for the new odorant will significantly increase, demonstrating

dishabituation.

Data Analysis: The sniffing times across trials are statistically analyzed to determine if

habituation and dishabituation occurred.

Safety and Regulatory Information
Linalyl anthranilate has been evaluated for safety by the Research Institute for Fragrance

Materials (RIFM) and is listed as Generally Recognized as Safe (GRAS) by the Flavor and
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Extract Manufacturers Association (FEMA) for its use as a flavoring agent.[6][7][8] The RIFM

has assessed its potential for genotoxicity, repeated dose toxicity, reproductive toxicity, and skin

sensitization, among other endpoints.[6][9]

Regulatory
Body/Assessment

Finding Reference

RIFM

Assessed for genotoxicity,

repeated dose toxicity,

reproductive toxicity, local

respiratory toxicity,

phototoxicity/photoallergenicity,

skin sensitization, and

environmental safety.

[6][9]

FEMA GRAS
Listed as GRAS (FEMA

Number 2637).
[3][7][8]

Oral LD50 (rat) 4250 mg/kg [7]

Dermal LD50 (rabbit) > 5000 mg/kg [7]

Conclusion and Future Directions
Linalyl anthranilate possesses a well-documented and pleasant floral-fruity aroma, making it

a valuable component in the fragrance and flavor industry. However, a significant gap exists in

the scientific literature regarding its specific interactions with the olfactory system at a

molecular and cellular level.

Future research should focus on:

Deorphanizing Olfactory Receptors: High-throughput screening of human and other

mammalian olfactory receptor libraries to identify the specific receptors that are activated by

linalyl anthranilate.

Quantitative Physiological Measurements: Conducting EOG and calcium imaging studies

with linalyl anthranilate to determine its dose-response characteristics and the spatial

patterns of neuronal activation in the olfactory epithelium and bulb.
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Behavioral Threshold Determination: Utilizing behavioral assays in animal models to

establish the odor detection threshold for linalyl anthranilate.

By applying the detailed experimental protocols outlined in this guide, researchers can

systematically investigate the olfactory perception of linalyl anthranilate, contributing to a

deeper understanding of how this and other fragrance molecules are perceived.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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